Cas no 566198-29-6 (6-(2-Acetyl-phenyl)-nicotinic acid)

6-(2-Acetyl-phenyl)-nicotinic acid is a specialized organic compound featuring a nicotinic acid core substituted with a 2-acetylphenyl group at the 6-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The acetylphenyl moiety enhances its utility in cross-coupling reactions and as a precursor for heterocyclic frameworks. Its dual functional groups (carboxylic acid and acetyl) allow for versatile derivatization, facilitating applications in medicinal chemistry, particularly in the development of kinase inhibitors and other bioactive molecules. The compound’s well-defined structure and synthetic flexibility make it a preferred choice for researchers seeking tailored building blocks in drug discovery and material science.
6-(2-Acetyl-phenyl)-nicotinic acid structure
566198-29-6 structure
Product Name:6-(2-Acetyl-phenyl)-nicotinic acid
CAS No:566198-29-6
MF:C13H9NO3
MW:227.215463399887
MDL:MFCD18316848
CID:945668
Update Time:2025-05-24

6-(2-Acetyl-phenyl)-nicotinic acid Chemical and Physical Properties

Names and Identifiers

    • 6-(2-Acetyl-phenyl)-nicotinic acid
    • 6-(2-acetylphenyl)pyridine-3-carboxylic acid
    • 6-(3-Acetyl-phenyl)-nicotinic acid
    • 6-(4-Formylphenyl)-nicotinic acid
    • 3-Pyridinecarboxylic acid, 6-(4-formylphenyl)-
    • MDL: MFCD18316848
    • Inchi: 1S/C13H9NO3/c15-8-9-1-3-10(4-2-9)12-6-5-11(7-14-12)13(16)17/h1-8H,(H,16,17)
    • InChI Key: DUVQVUKHTHBRNM-UHFFFAOYSA-N
    • SMILES: C1=NC(C2=CC=C(C=O)C=C2)=CC=C1C(O)=O

Computed Properties

  • Exact Mass: 241.07400

Experimental Properties

  • PSA: 67.26000
  • LogP: 2.64940

6-(2-Acetyl-phenyl)-nicotinic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB323294-5 g
6-(4-Formylphenyl)nicotinic acid, 95%; .
566198-29-6 95%
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€1159.00 2023-04-26
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6-(4-Formylphenyl)nicotinic acid, 95%; .
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Additional information on 6-(2-Acetyl-phenyl)-nicotinic acid

Comprehensive Overview of 6-(2-Acetyl-phenyl)-nicotinic acid (CAS No. 566198-29-6): Properties, Applications, and Research Insights

6-(2-Acetyl-phenyl)-nicotinic acid (CAS No. 566198-29-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. This compound, characterized by a nicotinic acid core linked to a 2-acetylphenyl moiety, serves as a versatile intermediate in drug discovery. Its molecular formula, C14H11NO3, and weight of 241.24 g/mol make it a candidate for modulating biological pathways, particularly in inflammation and metabolic disorders.

Recent studies highlight the growing demand for 6-(2-Acetyl-phenyl)-nicotinic acid derivatives in medicinal chemistry, driven by their potential as kinase inhibitors or enzyme modulators. Researchers are exploring its role in targeting oxidative stress-related diseases, aligning with trends in precision medicine. The compound's structure-activity relationship (SAR) is under investigation to optimize bioavailability and selectivity, addressing common queries like "How does 6-(2-Acetyl-phenyl)-nicotinic acid interact with cellular receptors?"

From a synthetic perspective, 566198-29-6 is synthesized via Pd-catalyzed cross-coupling or multistep organic reactions, with purity often exceeding 98% (HPLC). Analytical techniques such as NMR spectroscopy and mass spectrometry confirm its identity, a topic frequently searched by chemists. Its solubility in DMSO and stability under inert conditions make it suitable for high-throughput screening assays.

In the context of green chemistry, efforts to improve the sustainable synthesis of 6-(2-Acetyl-phenyl)-nicotinic acid are gaining traction. Environmental concerns have led to searches for "eco-friendly nicotinic acid derivatives," prompting innovations in catalytic methods. Additionally, its potential in nutraceuticals and cosmeceuticals is being explored, tapping into the wellness industry's growth.

For researchers, understanding the patent landscape around CAS 566198-29-6 is critical. Recent filings highlight applications in neuroprotective agents and anti-diabetic formulations, addressing FAQs like "Is 6-(2-Acetyl-phenyl)-nicotinic acid patented for therapeutic use?" Regulatory databases indicate compliance with REACH and FDA guidelines, ensuring safety in preclinical studies.

In summary, 6-(2-Acetyl-phenyl)-nicotinic acid exemplifies the intersection of chemical innovation and biomedical relevance. Its adaptability to drug design and alignment with healthcare trends position it as a compound of enduring scientific interest.

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